Cas no 42399-41-7 (Diltiazem)

Diltiazem structure
Diltiazem structure
Product Name:Diltiazem
CAS No:42399-41-7
MF:C22H26N2O4S
MW:414.517844676971
MDL:MFCD00868239
CID:55560
PubChem ID:39186
Update Time:2025-04-18

Diltiazem Chemical and Physical Properties

Names and Identifiers

    • Diltiazem
    • (+)-5-[2-(Dimethylamino)ethyl]-cis-2,3-dihydro-3-hydroxy-2-(p-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one acetate (ester)
    • (2s-cis)-dro-2-(4-methoxyphenyl)
    • 1,5-benzothiazepin-4(5h)-one,3-(acetyloxy)-5-(2-(dimethylamino)ethyl)-2,3-dihy
    • 1,5-benzothiazepin-4(5h)-one,3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihy
    • 5-[2-(Dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate
    • d-cis-diltiazem
    • (+)-CIS-DILTIAZEM
    • Diltiazem (free base)
    • Adizem XL
    • Coras
    • DILTIAZEN
    • TILDIEM300LP
    • NCGC00024309-05
    • DILTIAZEM [VANDF]
    • Bio1_000860
    • Dilticard
    • (2S,3S)-5-[2-(dimethylamino)ethyl]-2-[4-(methyloxy)phenyl]-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate
    • diltiazem;Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester
    • Acetic acid (S)-5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester
    • NCGC00024309-04
    • [(2S,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate
    • 8-Chloro-1-methyl-6-phenyl-4H-2,3,5,10b-tetraaza-benzo[e]azulene
    • EE92BBP03H
    • DTXSID9022940
    • RG 83606 (Hydrochloride)
    • NS00068380
    • tetrahydrobenzo
    • Dilacor-XR
    • Acetic acid (2S,3S)-5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester
    • (2S,3S)-5-(2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-ylacetate
    • BRD-K24023109-003-20-3
    • NCGC00024309-27
    • HMS2089H09
    • UNII-EE92BBP03H
    • NCGC00024309-06
    • C08DB01
    • BSPBio_001311
    • C05AE03
    • NCGC00024309-09
    • 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-(2-(dimethylamino)ethyl)-2,3-dihydro-2-(4-methoxyphenyl)-, (2S-cis)-
    • Surazem (TN)
    • Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester; hydrochloride
    • (+)-cis-5-(2-(dimethylamino)ethyl)-2,3-dihydro-3-hydroxy-2-(p-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one acetate ester
    • EINECS 260-060-0
    • Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester(cis-(+)-Diltiazem)
    • DB00343
    • Ditiaz
    • [(2S,3S)-5-(2-dimethylaminoethyl)-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate
    • (2S,3S)-5-(2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate
    • cis-3-Acetoxy-5-(2-(dimethylamino)ethyl)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
    • Dilt-cd
    • EN300-22049448
    • D07845
    • Diltiazemum
    • Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester (Diltiazem)
    • Prestwick3_000134
    • DILTIAZEM [MI]
    • C9F
    • Prestwick1_000134
    • GTPL2298
    • BDBM50004704
    • BRN 3573079
    • Cardizem (Hydrochloride)
    • W-106274
    • NCGC00024309-21
    • Dilzen
    • HY-B0632
    • DITIAZ [VANDF]
    • HMS1989B13
    • BRD-K24023109-001-02-5
    • Bio1_000371
    • methoxyphenyl)-4-oxo-2,3,4,5-
    • Lopac0_000327
    • CCG-204422
    • 42399-41-7
    • 42399-41-7 (free base)
    • Prestwick2_000134
    • HMS1791B13
    • DTXCID30196864
    • Surazem
    • AKOS015897257
    • CHEMBL23
    • (2S-cis)-3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
    • cis-Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester
    • SDCCGSBI-0050315.P002
    • Diltiazem [INN:BAN]
    • Diltiazem extended release
    • Anoheal
    • EINECS 255-796-4
    • ethyl 3-amino-1,2,4-triazole-1-carboxylate
    • [b][1,4]thiazepin-3-yl acetate
    • 1,5-BENZOTHIAZEPIN-4(5H)-ONE, 3-(ACETYLOXY)-5-(U2-(DIMETHYLAMINO)ETHYL)-2,3-DIHYDRO-2-(4-METHOXYPHENYL)-, (+)-CIS-
    • NCGC00024309-10
    • BRD-K24023109-003-11-2
    • A825887
    • MK-793 (Malate)
    • Q422229
    • SPBio_002147
    • NCGC00024309-08
    • Diltiazem free base
    • DTXSID50881104
    • Cardil
    • (2S,3S)-5-(2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydrobenzo(b)(1,4)thiazepin-3-yl acetate
    • LITHIUMDICYCLOHEXYLAMIDE
    • (2S,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate
    • DTXCID202940
    • BSPBio_000208
    • BRD-K24023109-003-03-9
    • SCHEMBL17776
    • Cardizem
    • NCGC00024309-07
    • BPBio1_000230
    • Dilcontin
    • HSDB 6528
    • CAS-42399-41-7
    • Dilren
    • Diltiazemum [INN-Latin]
    • (+)-5-(2-(DIMETHYLAMINO)ETHYL)-CIS-2,3-DIHYDRO-3-HYDROXY-2-(P-METHOXYPHENYL)-1,5-BENZOTHIAZEPIN-4(5H)-ONE ACETATE (ESTER)
    • Acetic acid (2S,3S)-5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo(b)(1,4)thiazepin-3-yl ester
    • Diltiazem (INN)
    • 56209-45-1
    • Tocris-0685
    • AC-936
    • Tox21_110898_1
    • (+)-diltiazem
    • 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester(Diltiazem)Acetic acid
    • (2S-cis)-3-(acetyloxy)-5-(2-(dimethylamino)ethyl)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
    • Diltiazemum (INN-Latin)
    • Endrydil
    • Tox21_110898
    • 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-, (2S,3S)-
    • BIDD:GT0548
    • Acalix
    • Bio1_001349
    • D-(cis)-diltiazem
    • C06958
    • Acetic acid 5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester
    • Prestwick0_000134
    • NCGC00024309-02
    • NCGC00024309-11
    • (2S,3S)-5-(2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-yl acetate
    • NCGC00024309-17
    • CS-0009567
    • Dilta-Hexal
    • (+)-cis-5-[2-(dimethylamino)ethyl]-2,3-dihydro-3-hydroxy-2-(p-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one acetate ester
    • CHEBI:101278
    • (2S,3S)-5-(2-(dimethylamino)ethyl)-2-(4-
    • Incoril AP
    • DILTIAZEM [HSDB]
    • Tiazac
    • DILTIAZEM [WHO-DD]
    • DILTIAZEM [INN]
    • NCGC00024309-30
    • G12770
    • BRD-K24023109-003-26-0
    • BRD-K24023109-003-25-2
    • MDL: MFCD00868239
    • Inchi: 1S/C22H26N2O4S/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3/h5-12,20-21H,13-14H2,1-4H3/t20-,21+/m1/s1
    • InChI Key: HSUGRBWQSSZJOP-RTWAWAEBSA-N
    • SMILES: S1C2C=CC=CC=2N(CCN(C)C)C([C@@H]([C@@H]1C1C=CC(=CC=1)OC)OC(C)=O)=O

Computed Properties

  • Exact Mass: 414.16100
  • Monoisotopic Mass: 414.161328
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.4
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.26
  • Boiling Point: 594.4 °C at 760 mmHg
  • Flash Point: 313.3 °C
  • PSA: 84.38000
  • LogP: 3.43350

Diltiazem Pricemore >>

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